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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571

Introduction

Solvent Yellow 19 is a metal-complex solvent dye known for its application in coloring various
materials, including resins, transparent lacquers, and aluminum foil.[1][2][3][4] Its solubility in
organic solvents and inherent heat and light fastness make it a suitable candidate for surface
staining of non-porous materials like aluminum.[1][5] This document provides a detailed
protocol for the application of Solvent Yellow 19 to stain aluminum foil, a process relevant in
various research and development contexts, including material science and decorative
applications.

Principle

The staining of aluminum foil with Solvent Yellow 19 is based on the deposition and
adsorption of the dye molecules onto the metallic surface. Aluminum naturally forms a thin,
protective oxide layer.[6] The staining process involves dissolving the dye in a suitable organic
solvent, which then acts as a carrier to bring the dye into contact with the aluminum surface.
The interaction between the metal-complex dye and the aluminum oxide layer, likely through
weak chemical bonds or physical adsorption, results in a stable, colored finish. Proper surface
preparation is crucial to ensure uniform staining and good adhesion by removing contaminants
that could interfere with the dye's interaction with the foil.

Experimental Protocols

Materials and Reagents
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e Substrate: Aluminum foil (standard household or laboratory grade)

e Dye: Solvent Yellow 19 (C.I. 13900:1, CAS No. 10343-55-2)[1][5]

e Solvents:

[e]

Ethanol (95% or absolute)

o

Acetone

o

1-methoxy-2-propanol

[¢]

N-propanol

[¢]

2-ethoxyethanol

o

Methyl ethyl ketone (M.E.K.)

» Cleaning Agent: Isopropyl alcohol (rubbing alcohol)

o Optional Primer: A clear metal primer or gesso for enhanced adhesion.[7]

o Optional Sealant: Clear acrylic sealer or varnish.[7]

e Equipment:

o Beakers and graduated cylinders

o Magnetic stirrer and stir bars

o Shallow glass or chemical-resistant plastic trays

o Forceps

o Fume hood

o Drying oven or hot plate (optional, for controlled drying)

o Protective gloves, safety glasses, and lab coat
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Staining Protocol
e Surface Preparation:
o Cut the aluminum foil to the desired dimensions.

o Thoroughly clean the surface of the aluminum foil by wiping it with a lint-free cloth soaked
in isopropyl alcohol to remove any oils, grease, or other residues.[7]

o Allow the foil to air dry completely in a dust-free environment.

o For applications requiring maximum durability, a thin coat of metal primer can be applied at
this stage and allowed to dry according to the manufacturer's instructions.[7]

e Preparation of Staining Solution:

o In a fume hood, prepare a stock solution of Solvent Yellow 19 in a suitable organic
solvent (e.g., ethanol, acetone). The concentration can be varied to achieve different color
intensities, with a starting point of 0.1% to 1.0% (w/v) being a reasonable range to explore.

o Use a magnetic stirrer to ensure the dye is completely dissolved. Gentle warming may aid
in dissolution but should be done with caution, especially with flammable solvents.

e Staining Procedure:
o Place the cleaned and dried aluminum foil in a shallow tray.

o Pour the Solvent Yellow 19 staining solution into the tray, ensuring the foil is completely
submerged.

o Allow the foil to incubate in the staining solution for a period of 1 to 10 minutes. The
incubation time will influence the final color depth.

o Gently agitate the tray periodically to ensure even staining.
e Washing and Drying:

o Using forceps, carefully remove the stained aluminum foil from the staining solution.
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o Briefly rinse the foil with fresh, clean solvent (the same solvent used for the staining

solution) to remove excess, unadsorbed dye.

o Allow the stained foil to air dry in a vertical position in a fume hood. Alternatively, it can be

dried in a low-temperature oven (e.g., 40-50°C).
e Optional Sealing:

o For increased durability and to protect the stained surface, a thin, even coat of a clear

acrylic sealer can be applied after the foil is completely dry.[7]

Data Presentation

Table 1: Quantitative Parameters for Staining Aluminum Foil with Solvent Yellow 19
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Parameter Value Unit Notes

Dye Information

Dye Name Solvent Yellow 19 - C.1.13900:1[1]
CAS Number 10343-55-2 - [5]

Molecular Formula C16H11CrN408S - [5]

Staining Solution

Concentration Range

Higher concentrations
0.1-1.0 % (W/v) generally result in

deeper color.

Solvent Solubility (g/L)  [8]

Good general-purpose
Ethanol 300 g/L

solvent.
1-methoxy-2-propanol 500 g/L High solubility.
N-propanol 400 g/L
2-ethoxyethanol 500 g/L High solubility.
M.E.K. 500 g/L High solubility.
Process Parameters

Longer times can
Incubation Time 1-10 minutes increase color

intensity.

) Air dry or low-

Drying Temperature 25-50 °C

temperature oven.
Performance

) Good resistance to

Light Fastness 6 Scale (1-8) ] ]

fading from light.[9]
Heat Resistance 140 °C [5]
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Note: The data presented here are based on published information and general laboratory
practices. Optimal conditions may vary depending on the specific application and desired
outcome and should be determined experimentally.

Visualization
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Caption: Workflow for Staining Aluminum Foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Yellow 19]. BenchChem, [2025]. [Online PDF]. Available at:
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solvent-yellow-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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